Cas no 1225478-65-8 (2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 1225478-65-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5015281
• PubChem ID: 67455691
• Update Time: 2025-09-27

2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-2,3-dihydro-1H-inden-1-amine
• 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine

• Inchi： 1S/C11H15N/c1-7-3-4-9-6-8(2)11(12)10(9)5-7/h3-5,8,11H,6,12H2,1-2H3
• InChI Key： NMRCYNVWDPJOAC-UHFFFAOYSA-N
• SMILES： NC1C2C=C(C)C=CC=2CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• XLogP3: 2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine

Professional Introduction to 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine (CAS No: 1225478-65-8)

2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine, identified by its CAS number 1225478-65-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine features a fused indene ring system with two methyl substituents at the 2 and 6 positions, and a secondary amine group at the 1-position. Its structural configuration makes it a versatile scaffold for the development of various bioactive molecules.

The compound's unique structural properties have garnered attention from researchers exploring novel pharmacophores. The presence of the indene core suggests potential interactions with biological targets, while the amine functionality allows for further derivatization and functional group modifications. These characteristics make 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in indene derivatives due to their reported biological activities. Studies have demonstrated that compounds containing the indene moiety exhibit diverse pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents on the indene ring can significantly influence the compound's biological profile, making it essential to carefully consider structural modifications.

The synthesis of 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance yield and selectivity. These synthetic strategies highlight the compound's synthetic utility and its potential for large-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine with greater accuracy. Molecular docking studies have identified potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental investigations and accelerate the drug discovery process.

The pharmacological evaluation of 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine has revealed promising results in preclinical models. Initial studies suggest that this compound exhibits moderate potency against certain disease-related targets. Further investigation into its pharmacokinetic properties is necessary to assess its suitability for therapeutic applications. Additionally, toxicological studies are being conducted to evaluate its safety profile and potential side effects.

The versatility of 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine extends beyond its direct biological activity. It serves as a key intermediate in the synthesis of more complex molecules with tailored pharmacological properties. Researchers are exploring its use in designing novel drug candidates targeting various therapeutic areas, including neurodegenerative diseases and metabolic disorders.

The future prospects for 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine are promising given its structural features and potential applications. Continued research efforts are expected to yield new derivatives with enhanced efficacy and improved safety profiles. Collaborative initiatives between academia and industry will be crucial in translating these findings into clinical reality.

In conclusion, 2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine (CAS No: 1225478-65-8) represents a significant compound in pharmaceutical chemistry with diverse applications. Its unique structural properties and reported biological activities make it a valuable scaffold for drug development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.